Cas no 63935-97-7 (1H-Pyrazole, 1-(1-methylpropyl)-)
63935-97-7 structure
Product Name:1H-Pyrazole, 1-(1-methylpropyl)-
CAS No:63935-97-7
MF:C7H12N2
MW:124.183581352234
CID:1662786
PubChem ID:12591943
Update Time:2025-04-21
1H-Pyrazole, 1-(1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 1-(1-methylpropyl)-
- 2-butyl-1 pyrazole
- SCHEMBL3347850
- EN300-231543
- 1-butan-2-ylpyrazole
- STK352073
- 1-(SEC-BUTYL)PYRAZOLE
- 63935-97-7
- 1-sec-butyl-1H-pyrazole
- 1-(butan-2-yl)-1H-pyrazole
- AKOS005167911
-
- MDL: MFCD09701710
- Inchi: 1S/C7H12N2/c1-3-7(2)9-6-4-5-8-9/h4-7H,3H2,1-2H3
- InChI Key: ZZPDXZNODFUVGZ-UHFFFAOYSA-N
- SMILES: N1(C=CC=N1)C(C)CC
Computed Properties
- Exact Mass: 124.10016
- Monoisotopic Mass: 124.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 83
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82
1H-Pyrazole, 1-(1-methylpropyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB501095-250 mg |
1-Sec-butyl-1H-pyrazole |
63935-97-7 | 250MG |
€198.50 | 2022-03-01 | ||
| abcr | AB501095-500 mg |
1-Sec-butyl-1H-pyrazole |
63935-97-7 | 500MG |
€264.80 | 2022-03-01 | ||
| abcr | AB501095-1 g |
1-Sec-butyl-1H-pyrazole |
63935-97-7 | 1g |
€309.00 | 2022-03-01 | ||
| abcr | AB501095-5 g |
1-Sec-butyl-1H-pyrazole |
63935-97-7 | 5g |
€752.70 | 2022-03-01 | ||
| Enamine | EN300-231543-0.05g |
1-(butan-2-yl)-1H-pyrazole |
63935-97-7 | 95% | 0.05g |
$46.0 | 2024-06-20 | |
| Enamine | EN300-231543-0.1g |
1-(butan-2-yl)-1H-pyrazole |
63935-97-7 | 95% | 0.1g |
$73.0 | 2024-06-20 | |
| Enamine | EN300-231543-0.25g |
1-(butan-2-yl)-1H-pyrazole |
63935-97-7 | 95% | 0.25g |
$105.0 | 2024-06-20 | |
| Enamine | EN300-231543-0.5g |
1-(butan-2-yl)-1H-pyrazole |
63935-97-7 | 95% | 0.5g |
$197.0 | 2024-06-20 | |
| Enamine | EN300-231543-1.0g |
1-(butan-2-yl)-1H-pyrazole |
63935-97-7 | 95% | 1.0g |
$284.0 | 2024-06-20 | |
| Enamine | EN300-231543-2.5g |
1-(butan-2-yl)-1H-pyrazole |
63935-97-7 | 95% | 2.5g |
$558.0 | 2024-06-20 |
1H-Pyrazole, 1-(1-methylpropyl)- Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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